![molecular formula C12H19NO3 B8428991 3-Cyclobutene-1,2-dione, 3-ethoxy-4-[[(1R)-1,2,2-trimethylpropyl]amino]-](/img/structure/B8428991.png)
3-Cyclobutene-1,2-dione, 3-ethoxy-4-[[(1R)-1,2,2-trimethylpropyl]amino]-
Cat. No. B8428991
M. Wt: 225.28 g/mol
InChI Key: YSRUSQVLYQQMCN-SSDOTTSWSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOc1c(NC(C)C(C)(C)C)c(=O)c1=O
Identifiers
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REACTION_SMILES
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[CH2:1]([O:2][c:4]1[c:5](=[O:12])[c:6](=[O:11])[c:7]1[O:8][CH2:9][CH3:10])[CH3:3].[CH3:20][CH2:21][OH:22].[NH2:13][CH:14]([CH3:15])[C:16]([CH3:17])([CH3:18])[CH3:19]>>[c:4]1([NH:13][CH:14]([CH3:15])[C:16]([CH3:17])([CH3:18])[CH3:19])[c:5](=[O:12])[c:6](=[O:11])[c:7]1[O:8][CH2:9][CH3:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOc1c(OCC)c(=O)c1=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(N)C(C)(C)C
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Outcomes
Product
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Name
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CCOc1c(NC(C)C(C)(C)C)c(=O)c1=O
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Type
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product
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Smiles
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CCOc1c(NC(C)C(C)(C)C)c(=O)c1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
